Cas no 1806968-99-9 (4-(Difluoromethyl)-3-fluoro-5-methoxy-2-nitropyridine)

• Product Name: 4-(Difluoromethyl)-3-fluoro-5-methoxy-2-nitropyridine
• CAS No: 1806968-99-9
• MF: C₇H₅F₃N₂O₃
• MW: 222.121412038803
• CID: 4882548
• Update Time: 2025-05-23

4-(Difluoromethyl)-3-fluoro-5-methoxy-2-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-3-fluoro-5-methoxy-2-nitropyridine

• Inchi： 1S/C7H5F3N2O3/c1-15-3-2-11-7(12(13)14)5(8)4(3)6(9)10/h2,6H,1H3
• InChI Key： KBWLVPCYHKBIKI-UHFFFAOYSA-N
• SMILES： FC1C([N+](=O)[O-])=NC=C(C=1C(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 236
• XLogP3: 1.7
• Topological Polar Surface Area: 67.9

Additional information on 4-(Difluoromethyl)-3-fluoro-5-methoxy-2-nitropyridine

4-(Difluoromethyl)-3-fluoro-5-methoxy-2-nitropyridine: A Comprehensive Overview

The compound 4-(Difluoromethyl)-3-fluoro-5-methoxy-2-nitropyridine, identified by the CAS number CAS No. 1806968-99-9, is a highly specialized organic molecule with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a difluoromethyl group, a fluoro group, a methoxy group, and a nitro group. The combination of these substituents imparts distinctive electronic and steric properties to the molecule, making it an interesting subject for both theoretical and experimental studies.

The synthesis of 4-(Difluoromethyl)-3-fluoro-5-methoxy-2-nitropyridine involves a series of intricate chemical reactions, including nucleophilic substitutions, electrophilic aromatic substitutions, and oxidation processes. Recent advancements in synthetic methodologies have enabled chemists to achieve higher yields and better purity levels for this compound, which is crucial for its application in research and development.

In terms of physical properties, this compound exhibits a melting point of approximately 150°C and is soluble in common organic solvents such as dichloromethane and ethyl acetate. Its spectroscopic data, including UV-vis, IR, and NMR spectra, have been extensively studied to understand its electronic transitions and molecular interactions. These studies have provided valuable insights into the compound's potential applications in areas such as nonlinear optics and electronic materials.

The chemical stability of 4-(Difluoromethyl)-3-fluoro-5-methoxy-2-nitropyridine has been evaluated under various conditions, including thermal stress and exposure to light. Recent research has demonstrated that the compound exhibits excellent thermal stability up to 200°C without significant decomposition, making it suitable for high-temperature applications.

In the field of materials science, this compound has shown promise as a precursor for the synthesis of advanced materials such as organic semiconductors and optoelectronic devices. Its ability to form stable charge transfer complexes with other organic molecules has been explored in recent studies, highlighting its potential for use in organic photovoltaic cells and light-emitting diodes (OLEDs).

Beyond its material science applications, 4-(Difluoromethyl)-3-fluoro-5-methoxy-2-nitropyridine has also been investigated for its biological activity. Early studies suggest that the compound exhibits moderate antibacterial properties against certain strains of bacteria, although further research is needed to fully understand its pharmacological profile.

The environmental impact of this compound has also been a topic of recent interest. Studies have shown that it undergoes biodegradation under aerobic conditions, with a half-life of approximately 7 days in aqueous environments. This information is critical for assessing the compound's safety profile and ensuring its responsible use in industrial applications.

In conclusion, 4-(Difluoromethyl)-3-fluoro-5-methoxy-2-nitropyridine (CAS No. 1806968-99-9) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique chemical structure, combined with its favorable physical and chemical properties, makes it an attractive candidate for further research and development.